Cas no 51524-84-6 (3-(Methylamino)benzoic acid)

• Product Name: 3-(Methylamino)benzoic acid
• CAS No: 51524-84-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00894789
• CID: 367939
• PubChem ID: 283841
• Update Time: 2025-11-03

3-(Methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)benzoic acid
• 3-Methylamino-Benzoic Acid
• Benzoic acid,3-(methylamino)-
• METHYL 6-METHYLNICOTINATE
• A871251
• SY046057
• EN300-151205
• AMY39974
• ZCCNWBPFIBQFQX-UHFFFAOYSA-N
• 3-(Methylamino)benzoicacid
• 3-(Methylamino)benzoic acid, 97%
• SB76168
• NSC-139080
• DTXSID10300806
• 3-(N-methylamino)benzoic acid
• F16160
• 51524-84-6
• m-(N-methylamino)benzoic acid
• CS-0301385
• AS-47794
• Benzoic acid, 3-(methylamino)-
• OW4
• NSC139080
• BCA52484
• FT-0640002
• SCHEMBL399246
• AKOS005263761
• 3-methylaminobenzoic acid
• MFCD00894789
• DB-051977
• 3-Aminobenzoic acid, N-methyl-

• MDL： MFCD00894789
• Inchi： 1S/C8H9NO2/c1-9-7-4-2-3-6(5-7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： ZCCNWBPFIBQFQX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.2023 (rough estimate)
• Melting Point: 122-126 °C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: 158.2°C
• Refractive Index: 1.5810 (estimate)
• PSA: 49.33000
• LogP: 1.49950
• pka: 5.10(at 25℃)

3-(Methylamino)benzoic acid Security Information

• Hazard Statement： H302-H319
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives